3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-[4-fluoro-3-(trifluoromethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H7F4NO/c13-10-4-3-7(6-9(10)12(14,15)16)8-2-1-5-17-11(8)18/h1-6H,(H,17,18)
• InChI Key: OAMVSFFIDDVIRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC(=C(C=C2)F)C(F)(F)F
• Molecular Formula: C12H7F4NO
• DSSTOX Substance ID: DTXSID60683156
• Molecular Weight: 257.18 g/mol
• CAS RN: 1261958-59-1

Description

3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine, 95% (3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95%) is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in the fields of medicinal chemistry and biochemistry. This compound has been studied in various laboratory experiments and is being investigated for its potential uses in medical and scientific research.

Mechanism of Action

The mechanism of action of 3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% is not yet fully understood. It is believed that this compound acts as an inhibitor of enzymes involved in the biosynthesis of fatty acids, which prevents the formation of new fatty acids. Additionally, this compound has been suggested to act as a modulator of other biochemical processes, such as the metabolism of glucose and the production of energy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% are not yet fully understood. However, this compound has been suggested to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids, which could lead to the inhibition of fat storage and the promotion of fat breakdown. Additionally, this compound has been suggested to act as a modulator of other biochemical processes, such as the metabolism of glucose and the production of energy.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% in lab experiments include its relatively simple and cost-effective synthesis method, as well as its potential applications in the fields of medicinal chemistry and biochemistry. Additionally, this compound has been studied for its potential use in the synthesis of other compounds, such as heterocyclic compounds, which could be used in the development of new drugs for the treatment of various diseases.
The limitations of using 3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% in lab experiments include its relatively low solubility in aqueous solutions and its potential toxicity. Additionally, the mechanism of action of this compound is not yet fully understood, which may limit its use in certain experiments.

Future Directions

For 3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% include further research into its mechanism of action, as well as the development of novel drugs based on this compound. Additionally, this compound could be studied for its potential use in the synthesis of other compounds, such as heterocyclic compounds, which could be used in the development of new drugs for the treatment of various diseases. Additionally, further research into the biochemical and physiological effects of this compound could be conducted in order to better understand its potential applications in the fields of medicinal chemistry and biochemistry. Finally, further research into the synthesis method of this compound could be conducted in order to develop more cost-effective and efficient synthesis methods.

Synthesis Methods

3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% can be synthesized from the reaction of 4-fluoro-3-trifluoromethylphenol and 2-hydroxypyridine in the presence of a base catalyst. The reaction is carried out at a temperature of 80-100°C and the reaction time is typically around 2 hours. This synthesis method is relatively simple and cost-effective compared to other methods.

Scientific Research Applications

3-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine-95% has been studied for its potential applications in medicinal chemistry and biochemistry. This compound has shown potential as a novel inhibitor of enzymes involved in the biosynthesis of fatty acids, which could be useful in the development of new drugs for the treatment of obesity and other metabolic disorders. Additionally, this compound has been studied for its potential use in the synthesis of other compounds, such as heterocyclic compounds, which could be used in the development of new drugs for the treatment of various diseases.